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Executive Summary

L-Galactose-13C is a stable isotope-labeled monosaccharide used primarily as a metabolic
probe in the study of Vitamin C (L-ascorbic acid) biosynthesis and cell wall polysaccharide
structure.[1] Unlike its abundant enantiomer (D-galactose), L-galactose is rare in nature, found
mainly in the Smirnoff-Wheeler pathway of plants, specific algal polysaccharides (agar,
carrageenan), and some snail mucus.[1]

The incorporation of Carbon-13 (13C)—a non-radioactive, stable isotope with a nuclear spin of
1/2—enables precise structural elucidation via Nuclear Magnetic Resonance (NMR) and
metabolic flux analysis via Mass Spectrometry (MS), without the safety hazards associated with
radioisotopes like 14C.[1]

Chemical Architecture & Stereochemistry
Structural Definition

L-Galactose is an aldohexose and the C-4 epimer of L-glucose.[1] It is the enantiomer (mirror
image) of the naturally dominant D-galactose.[1]

e |[UPAC Name: (3S,4R,5S,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol (Pyranose form)[1]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12409379#bc-rfq
https://www.benchchem.com/product/b12409379/docs?utm_src=pdf-body#technical-guide-chemical-structure-and-properties-of-l-galactose-13c
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula:

C
C
H
@)
(depending on labeling)[1]

e Molar Mass: 180.16 g/mol (unlabeled) to ~186.1 g/mol (U-13C6).[1]

o Stereochemical Key: In the Fischer projection, the hydroxyl group at C-5 is on the left side
(L-configuration).

Isotopic Labeling Patterns

Researchers typically utilize two distinct forms of L-Galactose-13C depending on the
experimental goal:

Label Type Notation Primary Application

Full structural assignment of
Uniformly Labeled [U-13C6]-L-Galactose complex glycans; quantitative

flux analysis.[1]

Tracing the fate of the
Position-Specific [1-13C]-L-Galactose aldehydic carbon (C1) in the
Smirnoff-Wheeler pathway.[1]

Tautomeric Equilibrium

Like D-galactose, L-galactose exists in solution as an equilibrium of four cyclic isomers and a
trace amount of open-chain aldehyde.[1] The pyranose forms dominate:

e -L-Galactopyranose: ~64%][1]

e -L-Galactopyranose: ~29%][1]
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e Furanose forms: <7%[1]

Note: The 13C-label does not alter the chemical equilibrium or reaction kinetics (negligible

kinetic isotope effect), ensuring biological validity.

Physicochemical & Spectral Properties[1][2][3][4][5]
Physical Data[1][6]

o Appearance: White crystalline powder.[1]
o Solubility: Highly soluble in water (>600 g/L); sparingly soluble in ethanol.[1]
e Melting Point: 163-165 °C.[1]

» Stability: Stable under ambient conditions; hygroscopic.[1]

NMR Spectral Data (13C Chemical Shifts)

The following data represents the chemical shifts for L-Galactose in D

O. Due to enantiomeric identity in achiral solvents, these values mirror D-Galactose.

Table 1: 13C NMR Chemical Shifts (ppm in D

O, relative to TSP)
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J-Coupling (1J

. -Pyranose ( -Pyranose (
Position Carbon Type
) ) )
C-1 Anomeric 93.6 97.8 ~170 Hz
C-2 CH-OH 69.7 73.3 -
C-3 CH-OH 70.6 74.1 -
C-4 CH-OH 70.7 70.0 -
C-5 CH-Ring 71.8 76.4 -
CH
C-6 62.4 62.2 -
-OH

Technical Insight: In [1-13CJ]-L-Galactose, the C-1 signals (93.6/97.8 ppm) will appear as
intense singlets (decoupled) or doublets (coupled to H1).[1] In [U-13C] spectra, complex C-C

couplings (35-50 Hz) will be observed between adjacent carbons.[1]

Synthesis & Production Methodologies

Production of L-Galactose-13C is challenging due to the rarity of L-sugar precursors.[1] Two
primary routes are employed.[1][2][3][4]

Chemical Synthesis: Head-to-Tail Inversion

This method converts abundant D-sugars into L-sugars by switching the functionality of C-1
and C-6 (or C-5).[1][5][6]

e Precursor: D-Glucose-[6-13C] (to yield L-Glucose-[1-13C]).
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e Inversion: The aldehyde at C-1 is reduced to an alcohol, and the hydroxymethyl at C-6 is

oxidized to an aldehyde.[1]

o Epimerization: L-Glucose is epimerized at C-4 to yield L-Galactose.[1]

Chemo-Enzymatic Route

Uses Galactose Oxidase to oxidize Galactitol (derived from reduction of D-galactose).[1]

Substrate: Galactitol (achiral meso-compound).[1]

Enzyme: Galactose Oxidase (stereospecific oxidation).[1]

Product: L-Galactose.[1][5][6][7][8][9]

Limitation: Low yield compared to chemical synthesis; requires 13C-labeled galactitol.[1]

Chemical Head-to-Tail Inversion
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Figure 1: Conceptual workflow for the chemical synthesis of L-Galactose-13C via head-to-tail
inversion of D-Glucose.[1]

Primary Application: The Smirnoff-Wheeler
Pathway[13][15]

The most critical application of L-Galactose-13C is tracing the biosynthesis of Vitamin C (L-
Ascorbic Acid) in plants.[1] This pathway is the dominant route in higher plants.

Mechanism of Action

Researchers introduce L-Galactose-[1-13C] to plant tissues (e.g., Arabidopsis seedlings).[1]
The label is tracked via LC-MS or NMR to confirm the direct conversion to Ascorbate without
carbon scrambling.

Pathway Logic[1]
o L-Galactose is oxidized at C-1 by L-Galactose Dehydrogenase (L-GalDH) to form L-
Galactono-1,4-lactone.[1]

e The lactone is oxidized by L-Galactono-1,4-lactone Dehydrogenase (L-GalLDH) to form L-
Ascorbate.[1]

e Result: The C-1 label of L-Galactose becomes the C-1 (carboxyl) of L-Ascorbate.[1]

L-Galactose-[1-13C]
(Exogenous Input)

GDP-D-Mannose » GDP-L-Gal P L-Galactose-1-P >

L-Galact
7 1,4-lactone-[1-13C]
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Figure 2: The Smirnoff-Wheeler pathway highlighting the metabolic fate of L-Galactose-[1-13C]
into Vitamin C.[1]
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Experimental Protocols
Protocol A: Metabolic Feeding Study (Arabidopsis)

Obijective: Trace flux into the Ascorbate pool.[1]

Preparation: Dissolve L-Galactose-[1-13C] in sterile Murashige & Skoog (MS) medium to a
final concentration of 5-10 mM.

e Feeding: Incubate 10-day-old Arabidopsis thaliana seedlings in the labeled medium for 6-24
hours under continuous light (light stimulates the pathway).

o Extraction: Flash freeze seedlings in liquid nitrogen. Grind to a fine powder.

o Metabolite Extraction: Extract with cold 3% metaphosphoric acid (to prevent ascorbate
oxidation).

o Analysis: Neutralize extract and analyze via 13C-NMR (look for C-1 doublet of Ascorbate at
~175 ppm) or LC-MS/MS (monitor mass shift +1 Da).

Protocol B: NMR Structural Analysis of Algal
Polysaccharides

Objective: Identify L-galactose residues in agar/carrageenan.
e Hydrolysis: Mild acid hydrolysis (0.1 M TFA, 80°C, 1h) to release monosaccharides.
e D20 Exchange: Lyophilize sample, redissolve in 99.9% D
O. Repeat 3x to remove exchangeable protons (-OH).
e Acquisition:
o 1D 1H NMR: Presaturation of HDO signal.
o 1D 13C NMR: Proton-decoupled.

o HSQC: To correlate H-1/C-1 signals.
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» Validation: Compare C-1 shifts. L-Galactose residues linked
-(1->3) (common in agarose) will show distinct anomeric shifts compared to free sugar.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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